Cas no 74507-62-3 (Bis(pentamethylcyclopentadienyl)cobalt(II))

• Product Name: Bis(pentamethylcyclopentadienyl)cobalt(II)
• CAS No: 74507-62-3
• MF: C₂₀H₃₀Co
• MW: 329.385406970978
• MDL: MFCD02093610
• CID: 59601
• PubChem ID: 24864881
• Update Time: 2025-05-26

Bis(pentamethylcyclopentadienyl)cobalt(II) Chemical and Physical Properties

Names and Identifiers

• Bis(pentamethylcyclopentadienyl)cobalt(II)
• cobalt(2+),1,2,3,5,5-pentamethylcyclopenta-1,3-diene
• 1,2,3,4,5-pentamethylcyclopentane
• Decamethylcobaltocene
• CoCp*2
• cobalt;1,2,3,4,5-pentamethylcyclopenta-1,3-diene
• 74507-62-3

• MDL： MFCD02093610
• Inchi： 1S/2C10H15.Co/c2*1-6-7(2)9(4)10(5)8(6)3;/h2*1-5H3;
• InChI Key： XDHJNPINFJSJJB-UHFFFAOYSA-N
• SMILES： [Co].[C]1(C)C(C)=C(C)C(C)=C1C.[C]1(C)C(C)=C(C)C(C)=C1C |^1:1,11|

Computed Properties

• Exact Mass: 329.16800
• Monoisotopic Mass: 329.167944g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 21
• Rotatable Bond Count: 0
• Complexity: 484
• Covalently-Bonded Unit Count: 3
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Surface Charge: 0
• Tautomer Count: nothing
• XLogP3: nothing
• Topological Polar Surface Area: 0Ų

Experimental Properties

• Melting Point: >210 °C (lit.)
• Boiling Point: 170.2°C at 760 mmHg
• Flash Point: 44.4°C
• PSA: 0.00000
• LogP: 5.94400

Bis(pentamethylcyclopentadienyl)cobalt(II) Security Information

• Hazardous Material transportation number：NONH for all modes of transport
• WGK Germany：3
• Storage Condition：2-8°C

Related Categories

• Solvents and Organic Chemicals Organic Compounds Hydrocarbons Aromatic hydrocarbons

Additional information on Bis(pentamethylcyclopentadienyl)cobalt(II)

Bis(pentamethylcyclopentadienyl)cobalt(II): A Comprehensive Overview

Bis(pentamethylcyclopentadienyl)cobalt(II), also known by its CAS number 74507-62-3, is a coordination compound that has garnered significant attention in the fields of organometallic chemistry and catalysis. This compound, often abbreviated as Cp*CoCp*, consists of a cobalt(II) center coordinated by two pentamethylcyclopentadienyl (Cp*) ligands. The Cp* ligand, a derivative of cyclopentadienyl with five methyl groups, imparts unique electronic and steric properties to the complex, making it a versatile tool in various chemical applications.

The structure of Bis(pentamethylcyclopentadienyl)cobalt(II) is characterized by its sandwich-like geometry, where the cobalt ion is sandwiched between two Cp* ligands. This arrangement not only stabilizes the complex but also facilitates its use in catalytic cycles. Recent studies have highlighted the importance of the steric bulk provided by the methyl groups on the Cp* ligands, which plays a crucial role in controlling the reactivity and selectivity of the complex in catalytic reactions.

One of the most notable applications of Bis(pentamethylcyclopentadienyl)cobalt(II) is in olefin polymerization. The compound has been extensively studied as a catalyst precursor for the production of polyolefins, particularly polyethylene and polypropylene. The ability of the Cp* ligands to modulate the electronic environment around the cobalt center has been exploited to achieve high catalytic activity and polymer chain control. Recent advancements in this area have focused on understanding the mechanistic details of cobalt-catalyzed olefin polymerization, with particular emphasis on the role of Cp*CoCp* as a key intermediate.

In addition to its role in polymerization, Bis(pentamethylcyclopentadienyl)cobalt(II) has found applications in other areas of catalysis, including cross-coupling reactions and hydrogenation processes. The steric hindrance introduced by the Cp* ligands has been shown to enhance the selectivity of these reactions, making it a valuable catalyst for synthesizing complex organic molecules. For instance, recent research has demonstrated its effectiveness in asymmetric hydrogenation reactions, where enantioselective products are desired.

The synthesis of Bis(pentamethylcyclopentadienyl)cobalt(II) typically involves a two-step process: first, the preparation of pentamethylcyclopentadienide (Cp*) from cyclopentadiene via Friedel-Crafts alkylation; second, the coordination of two Cp* ligands to a cobalt(II) precursor. This synthesis pathway has been optimized over time to improve yields and purity, with modern methods often incorporating advanced purification techniques such as chromatography and crystallization.

From a structural standpoint, Bis(pentamethylcyclopentadienyl)cobalt(II) exhibits interesting magnetic properties due to the presence of unpaired electrons on the cobalt center. These properties have been explored in recent studies aimed at understanding the relationship between electronic structure and catalytic activity. By employing techniques such as X-ray crystallography and electron paramagnetic resonance (EPR) spectroscopy, researchers have gained deeper insights into how the electronic configuration influences reactivity.

The stability and reactivity of Bis(pentamethylcyclopentadienyl)cobalt(II) are also influenced by solvent effects and temperature conditions. Recent investigations have shown that polar solvents can significantly alter the coordination environment around cobalt, thereby affecting its catalytic performance. These findings underscore the importance of optimizing reaction conditions when using this compound as a catalyst.

In terms of environmental considerations, there is growing interest in understanding how compounds like Bis(pentamethylcyclopentadienyl)cobalt(II) can be synthesized and utilized in an environmentally friendly manner. Researchers are exploring green chemistry approaches to minimize waste generation during synthesis while maximizing catalyst recyclability.

Looking ahead, future research on Bis(pentamethylcyclopentadienyl)cobalt(II) is expected to focus on expanding its application scope while improving its efficiency as a catalyst. Potential areas include developing new methods for synthesizing derivatives with tailored properties and investigating their performance under extreme conditions such as high pressure or elevated temperatures.

In conclusion,
Bis(pentamethylcyclopentadienyl)cobalt(II) stands out as a remarkable example of how advanced organometallic compounds can be engineered to meet diverse chemical challenges.